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Compound of Interest

Compound Name: RPW-24

Cat. No.: B1680036

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of the chemical compound RPW-24,
including its chemical identity, biological activity, and associated experimental methodologies.

Chemical Identity and Identifiers of RPW-24

RPW-24 is a small molecule identified for its ability to stimulate the innate immune system. Its
systematic and standardized identifiers are crucial for accurate scientific communication and
research.

IUPAC Name:N2-(4-chloro-2-methylphenyl)quinazoline-2,4-diamine
CAS Number: 1001625-82-6

While a dedicated PubChem entry for RPW-24 is not readily available, information can be
inferred from its chemical structure and data for analogous compounds.

Identifier Type Value
Molecular Formula C15H14CIN5
SMILES Cclccce(Cl)cclNclncec2cccec2c1N

INChI=1S/C15H14CIN5/c1-9-6-7-12(16)8-
InChl 11(9)21-15-19-13-5-3-2-4-10(13)14(17)20-
15/h2-8H,1H3,(H2,17,18,19,20,21)
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Biological Activity and Mechanism of Action

RPW-24 has been demonstrated to protect the nematode Caenorhabditis elegans from lethal
infections by the opportunistic human pathogen Pseudomonas aeruginosa. Notably, RPW-24
does not exhibit direct antibiotic activity against P. aeruginosa. Instead, its protective effect
stems from the stimulation of the host's innate immune response.

The primary signaling cascade activated by RPW-24 is the p38 Mitogen-Activated Protein
Kinase (MAPK) pathway. This evolutionarily conserved pathway is a cornerstone of innate
immunity in C. elegans. The core components of this pathway implicated in the response to
RPW-24 are TIR-1, NSY-1 (a MAPKKK), SEK-1 (a MAPKK), and PMK-1 (the p38 MAPK).

Signaling Pathway of RPW-24-Induced Immunity

The precise molecular target of RPW-24 that initiates this signaling cascade remains to be fully
elucidated. However, the downstream effects are well-characterized, leading to the expression
of immune effector genes that enhance the organism's ability to combat infection.
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Figure 1: RPW-24 activated p38 MAPK signaling pathway in C. elegans.

Experimental Protocols

The following sections detail the methodologies for key experiments related to the study of
RPW-24.
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C. elegans - Pseudomonas aeruginosa Infection Assay

This assay is fundamental to assessing the in vivo efficacy of RPW-24.
. Preparation of Bacterial Lawns:

Streak P. aeruginosa PA14 on Luria-Bertani (LB) agar plates and incubate at 37°C for 12-16
hours.

Inoculate a single colony into 5 mL of LB broth and grow overnight at 37°C with shaking.
Spread 20 uL of the overnight culture onto slow-killing (SK) agar plates.
Incubate the plates at 37°C for 24 hours, followed by 24 hours at 25°C.

. C. elegans Synchronization and Exposure:

Grow C. elegans on standard Nematode Growth Medium (NGM) plates seeded with E. coli
OP50.

Synchronize worms to the L4 larval stage.
Transfer synchronized L4 worms to the prepared P. aeruginosa PA14 lawns on SK plates.

For experimental conditions, supplement the SK agar with RPW-24 at the desired
concentration (e.g., 70 uM) or the solvent control (e.g., DMSO).

. Survival Analysis:
Incubate the infection plates at 25°C.

Score the number of living and dead worms daily. Worms are considered dead if they do not
respond to gentle prodding with a platinum wire.

Plot survival curves and perform statistical analysis (e.g., log-rank test) to determine the
significance of any observed protective effects.

Synthesis of Quinazoline Derivatives
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While a specific protocol for the synthesis of RPW-24 is not publicly detailed, a general method
for the synthesis of N2,N4-disubstituted quinazoline-2,4-diamines can be adapted. This
typically involves a two-step process:

Step 1: Synthesis of N-substituted 2-chloroquinazoline-4-amine
e React 2,4-dichloroquinazoline with a primary amine in a suitable solvent.
Step 2: Synthesis of N2,N4-disubstituted quinazoline-2,4-diamine

e The resulting N-substituted 2-chloroquinazoline-4-amine is then reacted with a second
primary amine to yield the final product.

The following workflow illustrates the general synthetic strategy.
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 To cite this document: BenchChem. [In-Depth Technical Guide to RPW-24]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1680036#rpw-24-
iupac-name-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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